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Compound of Interest

5-Ethyl-2-(2-(4-
Compound Name:
nitrophenoxy)ethyl)pyridine

Cat. No.: B140791

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine is a key intermediate in the synthesis of the
antidiabetic drug, Pioglitazone.[1] Pioglitazone belongs to the thiazolidinedione class of drugs
and functions as an insulin sensitizer. Understanding the physicochemical properties of its
synthetic intermediates is crucial for process optimization, impurity profiling, and ensuring the
quality and safety of the final active pharmaceutical ingredient (API). This technical guide
provides a summary of the known physicochemical properties of 5-Ethyl-2-(2-(4-
nitrophenoxy)ethyl)pyridine, along with general experimental protocols for determining key
parameters.

Core Physicochemical Properties

A summary of the available quantitative data for 5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine
is presented in the table below. It should be noted that comprehensive experimental data for
this specific intermediate is limited in publicly accessible literature.
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Property Value Source
Molecular Formula C15H16N203 [2]
Molecular Weight 272.30 g/mol [3]
CAS Number 85583-54-6 [3]
Appearance Light yellow to Amber to Dark

green powder to crystal
Physical State (at 20°C) Solid
Melting Point 53-55°C or 57.0t0 61.0 °C
Purity >98.0% (GC)

Note: Conflicting melting point ranges have been reported. This could be due to different
analytical methods or purity levels of the samples tested.

Synthesis Workflow

The synthesis of 5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine is a critical step in the
production of Pioglitazone. The general workflow for its synthesis is depicted below.
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5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

2. 5-Ethyl-2-[2-(4-nitrophenoxy)ethyl]pyridine [Igcstandards.com]

3. scbht.com [scbt.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-Ethyl-
2-(2-(4-nitrophenoxy)ethyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140791#physicochemical-properties-of-5-ethyl-2-2-4-
nitrophenoxy-ethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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